1-Methyl-2,4,6,8,9,10-hexathiaadamantane

• CAS No.: 13847-89-7
• Molecular Formula: C5H6S6
• Molecular Weight: 258.463
• InChI: InChI=1S/C5H6S6/c1-5-9-2-6-3(10-5)8-4(7-2)11-5/h2-4H,1H3
• InChI Key: SMQLZWSJHINUCC-UHFFFAOYSA-N
• SMILES: CC12SC3SC(S1)SC(S3)S2
• Synonyms: 1-Methyl-2,4,6,8,9,10-hexathiaadamantane

Description

1-Methyl-2,4,6,8,9,10-hexathiaadamantane (C₅H₁₀S₆) is a sulfur-rich adamantane derivative where six carbon atoms in the adamantane framework are replaced by sulfur, and a methyl group is attached to one bridgehead carbon. Its synthesis typically involves polycondensation of dithioacids (e.g., butanedithioic acid) with catalysts like boron trifluoride methoxide, followed by crystallization from acetone . The compound crystallizes in a tetragonal system (space group I4₁/acd) with lattice parameters a = 10.290(2) Å and c = 37.72(2) Å, and it exhibits thermal instability at room temperature, requiring low-temperature measurements (148 K) .

Comparison with Similar Compounds

Comparison with Similar Hexathiaadamantane Derivatives

Structural and Crystallographic Differences

Compound	Substituents	Crystal System	Lattice Parameters (Å)	Symmetry	Key Structural Features	Reference
1-Methyl-hexathiaadamantane	1-CH₃	Tetragonal	a = 10.290(2), c = 37.72(2)	I4₁/acd	Methyl group disrupts symmetry
1,3,5,7-Tetramethyl-hexathiaadamantane	1,3,5,7-CH₃	Td symmetry	N/A (gas-phase)	Td	Staggered methyl groups; C–S = 1.820 Å, C–C = 1.536 Å
C32H28S6 (Tetrahydrobenzyl)	Benzyl groups	Monoclinic	a = 12.001(5), b = 14.599(6), c = 16.974(6), β = 90.97°	No internal symmetry	Four independent CS₃C tetrahedra; C–S = 1.809–1.834 Å
Tetrapropyl-hexathiaadamantane	1,3,5,7-C₃H₇	Tetragonal	a = 10.290(2), c = 37.72(2)	I4₁/acd	Bulky propyl groups increase steric hindrance

Key Observations :

• Symmetry : Methyl substitution at a single position (1-CH₃) reduces symmetry compared to the fully symmetric tetramethyl derivative (Td symmetry) .
• Bond Lengths : C–S bond distances remain consistent across derivatives (1.809–1.834 Å), indicating minimal electronic perturbation from substituents .
• Thermal Stability : The 1-methyl derivative is thermally unstable above 148 K, while tetramethyl analogs are stable at room temperature .

Electronic and Reactivity Properties

Lone-Pair Interactions and HOMO Energy

Density functional theory (DFT) studies reveal that increasing sulfur content elevates the average energy of sulfur p-type lone-pair orbitals. For hexathiaadamantane (HTA), the HOMO energy is influenced by through-space (TS) and through-bond (TB) interactions between sulfur atoms:

• 1-Methyl-HTA : Methyl substitution may slightly lower HOMO energy due to electron-donating effects, though specific data are unavailable.
• Tetramethyl-HTA: Exhibits stronger TS interactions, leading to broader orbital splitting and higher hole mobility compared to non-methylated analogs .

Reactivity with Metal Salts

• 1-Methyl-HTA : Forms complexes with metallic salts (e.g., Pd(II)), similar to tetrapropyl and tetramethyl derivatives, but steric hindrance from the methyl group may reduce coordination efficiency .
• AsI₃ Adducts : Hexathiaadamantane derivatives (including 1-methyl) react with AsI₃ to form 1:1 adducts, a property leveraged in materials chemistry .

Thermodynamic Properties

Compound	Fusion Enthalpy (ΔHfus, kJ/mol)	Melting Point (K)	Measurement Method	Reference
1,3,5,7-Tetramethyl-HTA	23.7	501.4	DSC
1-Methyl-HTA	Not reported	N/A	N/A	–

Note: The lack of thermal data for 1-methyl-HTA highlights a research gap. Its instability above 148 K suggests lower thermal resilience than tetramethyl analogs .